Cas no 680603-94-5 (2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 680603-94-5
• MF: C₃₁H₃₉NO₄
• MW: 489.645669221878
• CID: 6584080
• PubChem ID: 4599408
• Update Time: 2025-05-25

2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• Methanone, [1-[(4-ethylphenoxy)methyl]-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]tricyclo[3.3.1.13,7]dec-1-yl-
• 1-adamantyl-[1-[(4-ethylphenoxy)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• AKOS024580986
• F0535-0219
• 2-(adamantane-1-carbonyl)-1-[(4-ethylphenoxy)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• 680603-94-5
• Oprea1_488514
• (3r,5r,7r)-adamantan-1-yl(1-((4-ethylphenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methanone

• Inchi： 1S/C31H39NO4/c1-4-20-5-7-25(8-6-20)36-19-27-26-15-29(35-3)28(34-2)14-24(26)9-10-32(27)30(33)31-16-21-11-22(17-31)13-23(12-21)18-31/h5-8,14-15,21-23,27H,4,9-13,16-19H2,1-3H3
• InChI Key： CXOKDLVTETTXIM-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1COC1=CC=C(CC)C=C1)C=C(OC)C(OC)=C2)(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 489.28790873g/mol
• Monoisotopic Mass: 489.28790873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 643.7±55.0 °C(Predicted)
• pka: -1.61±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS No. 680603-94-5)

2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline, identified by its CAS number 680603-94-5, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule represents a fusion of structural complexity and functional diversity, making it a subject of intense research interest. The presence of both adamantane and tetrahydroisoquinoline moieties in its structure imparts unique physicochemical properties that are highly relevant to drug design and development.

The adamantane core is renowned for its rigidity and stability, which can enhance the metabolic stability of attached pharmacophores. This characteristic is particularly valuable in the context of drug discovery, where maintaining structural integrity under physiological conditions is crucial. On the other hand, the tetrahydroisoquinoline scaffold is a well-documented pharmacophore that is frequently encountered in bioactive natural products and synthetic drugs. It is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a promising candidate for therapeutic intervention.

The specific substitution pattern in 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline further enhances its potential as a lead compound. The 6,7-dimethoxy group introduces hydrophobicity and may influence binding affinity to biological targets. The 4-ethylphenoxymethyl moiety adds another layer of complexity, potentially modulating both solubility and interactions with biological systems. These structural features make this compound an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have suggested that the rigid adamantane core may facilitate optimal positioning within active sites of target proteins, while the aromatic and heteroaromatic rings contribute to favorable hydrophobic interactions. These insights are derived from high-resolution crystal structures of related compounds and computationally derived models, providing a solid foundation for rational drug design.

The synthesis of 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline presents a significant challenge due to its intricate structure. However, modern synthetic methodologies have made considerable progress in this regard. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework efficiently. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

In terms of biological activity, 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has shown promise in preclinical studies as a potential modulator of various biological pathways. The tetrahydroisoquinoline scaffold is particularly relevant to neurological disorders due to its known interactions with neurotransmitter systems. Preliminary data suggest that this compound may exhibit effects on dopamine and serotonin receptors, which are implicated in conditions such as depression and neurodegenerative diseases.

Furthermore, adamantly stable core may contribute to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. These attributes are critical for translating preclinical findings into clinical efficacy. Ongoing research aims to optimize synthetic routes to improve yields and scalability while maintaining the structural integrity necessary for biological activity.

The integration of machine learning algorithms into drug discovery has revolutionized the way researchers identify promising candidates like 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline. By analyzing vast datasets of chemical structures and their biological activities, machine learning models can predict novel scaffolds with high accuracy. These predictions are then validated experimentally, streamlining the drug discovery process significantly.

Future directions in the study of this compound may include exploring its derivatives to identify more potent analogs with improved pharmacological profiles. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and computational scientists will be essential in unraveling the full spectrum of its biological activities.

In conclusion, 2-(adamantane-1-carbonyl)-1-(4-ethylphenoxy)methyl-6,7-dimethoxy-1,2,3 tetrahydroisoquinoline (CAS No. 68060394)5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of rigid and flexible moieties, coupled with promising preclinical data, positions it as a valuable asset in ongoing drug discovery efforts.